Cas no 876671-40-8 (1,7,8-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7,8-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 876671-40-8
• MF: C₁₃H₁₅N₅O₃
• MW: 289.289901971817
• CID: 5475965
• Update Time: 2025-05-30

1,7,8-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4,6,7-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• 1,7,8-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C13H15N5O3/c1-7-5-17-9-10(14-12(17)15(7)3)16(4)13(21)18(11(9)20)6-8(2)19/h5H,6H2,1-4H3
• InChI Key： DZVXGGUCUVPHSB-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C)C1=NC1=C2C(=O)N(CC(=O)C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,7,8-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound CAS No. 876671-40-8: 1,7,8-TriMethyl-3-(2-OxoPropyl)-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione

The compound with CAS No. 876671-40-8 is a highly specialized organic molecule known as 1,7,8-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. This molecule belongs to the class of purine derivatives and has garnered significant attention in recent years due to its unique structural features and potential biological applications. The imidazo[1,2-g]purine core structure is a key component of this compound and has been extensively studied for its role in various biochemical processes.

Recent studies have highlighted the importance of purine derivatives in drug discovery and development. The imidazo[1,2-g]purine framework has been shown to exhibit a wide range of biological activities, including antitumor, antiviral, and anti-inflammatory properties. These findings have made it a focal point for researchers in the field of medicinal chemistry.

The structure of this compound is characterized by the presence of three methyl groups at positions 1, 7, and 8 of the imidazo[1,2-g]purine ring system. Additionally, the substituent at position 3 is a (2-oxopropyl) group. This substitution pattern significantly influences the molecule's chemical properties and biological activity. The dione functionality at positions 2 and 4 further enhances its reactivity and stability.

One of the most promising aspects of this compound is its potential as a therapeutic agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines without significantly affecting normal cells. This selectivity makes it a strong candidate for further exploration in oncology research.

In terms of synthesis methods for imidazo[1,2-g]purine derivatives, recent advancements have focused on optimizing reaction conditions to improve yield and purity. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process.

The application of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of this compound with target proteins. Molecular docking studies have revealed that the imidazo[1,g]purine moiety interacts with critical residues in protein binding sites through hydrogen bonding and hydrophobic interactions.

Furthermore, the compound's ability to modulate cellular signaling pathways has been explored in depth. Research indicates that it can inhibit key enzymes involved in inflammation and cancer progression. These findings underscore its potential as a multi-targeted therapeutic agent.

In conclusion,CAS No. 876671-40-8 (1,7-trimethyl...) represents an exciting advancement in purine derivative research with promising implications for future drug development.